Cas no 808120-35-6 (2,3,4,5-Tetrahydro-1,5-methano-1H-3-benzazepine-7,8-diamine)
2,3,4,5-Tetrahydro-1,5-methano-1H-3-benzazepine-7,8-diamine Chemical and Physical Properties
Names and Identifiers
-
- 1,5-Methano-1H-3-benzazepine-7,8-diamine,2,3,4,5-tetrahydro-
- 2,3,4,5-tetrahydro-1,5-Methano-1H-3-benzazepine-7,8-diamine
- 5-tetrahydro-
- 1,5-Methano-1H-3-benzazepine-7,8-diamine, 2,3,4,5-tetrahydro-
- 2,3,4,5-Tetrahydro-1,5-methano-1H-3-benzazepine-7,8-diamine
-
- Inchi: 1S/C11H15N3/c12-10-2-8-6-1-7(5-14-4-6)9(8)3-11(10)13/h2-3,6-7,14H,1,4-5,12-13H2
- InChI Key: RGSRFWBFYAKENV-UHFFFAOYSA-N
- SMILES: N1CC2C3C=C(C(=CC=3C(C1)C2)N)N
Computed Properties
- Exact Mass: 189.127
- Monoisotopic Mass: 189.127
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.099
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 394.9±42.0 °C at 760 mmHg
- Flash Point: 227.5±31.5 °C
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
2,3,4,5-Tetrahydro-1,5-methano-1H-3-benzazepine-7,8-diamine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2,3,4,5-Tetrahydro-1,5-methano-1H-3-benzazepine-7,8-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T310070-25mg |
2,3,4,5-Tetrahydro-1,5-methano-1H-3-benzazepine-7,8-diamine |
808120-35-6 | 25mg |
$ 672.00 | 2023-04-16 | ||
| TRC | T310070-50mg |
2,3,4,5-Tetrahydro-1,5-methano-1H-3-benzazepine-7,8-diamine |
808120-35-6 | 50mg |
$ 1108.00 | 2023-04-16 | ||
| TRC | T310070-100mg |
2,3,4,5-Tetrahydro-1,5-methano-1H-3-benzazepine-7,8-diamine |
808120-35-6 | 100mg |
$ 1849.00 | 2023-04-16 | ||
| TRC | T310070-750mg |
2,3,4,5-Tetrahydro-1,5-methano-1H-3-benzazepine-7,8-diamine |
808120-35-6 | 750mg |
$ 11200.00 | 2023-09-06 |
2,3,4,5-Tetrahydro-1,5-methano-1H-3-benzazepine-7,8-diamine Related Literature
-
Nduka Ikpo,Jenna C. Flogeras,Francesca M. Kerton Dalton Trans., 2013,42, 8998-9006
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 2,3,4,5-Tetrahydro-1,5-methano-1H-3-benzazepine-7,8-diamine
2,3,4,5-Tetrahydro-1,5-methano-1H-3-benzazepine-7,8-diamine: A Comprehensive Overview
2,3,4,5-Tetrahydro-1,5-methano-1H-3-benzazepine-7,8-diamine, also known by its CAS number 808120-35-6, is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzazepines, which are heterocyclic aromatic compounds with a seven-membered ring containing nitrogen atoms. The presence of the diamine group in its structure further enhances its potential for various applications in drug design and material science.
The molecular structure of 2,3,4,5-Tetrahydro-1,5-methano-1H-3-benzazepine-7,8-diamine is characterized by a fused bicyclic system consisting of a benzene ring and a tetrahydrobenzazepine moiety. The seven-membered ring contains two adjacent nitrogen atoms at positions 7 and 8, which are part of the diamine functionality. This arrangement not only imparts stability to the molecule but also provides sites for potential chemical modifications. Recent studies have highlighted the importance of such structural features in modulating the compound's pharmacokinetic properties and bioavailability.
From a synthetic perspective, the preparation of 2,3,4,5-Tetrahydro-1,5-methano-1H-3-benzazepine-7,8-diamine involves multi-step reactions that typically start with benzene derivatives and proceed through cyclization and hydrogenation steps. The synthesis often requires precise control over reaction conditions to ensure high yields and purity. Researchers have explored various catalysts and reagents to optimize these processes, leading to more efficient synthetic routes that are environmentally friendly and cost-effective.
The pharmacological properties of this compound have been extensively studied in recent years. Experimental data indicate that it exhibits potent biological activity in vitro and in vivo models. For instance, studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, research has shown that this compound may possess neuroprotective properties by modulating neurotransmitter systems and reducing oxidative stress.
In terms of therapeutic applications, 2,3,4,5-Tetrahydro-1,5-methano-1H-3-benzazepine-7,8-diamine has shown promise in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Its ability to cross the blood-brain barrier and interact with specific receptor systems makes it a valuable candidate for drug development. Furthermore, preliminary clinical trials have indicated that this compound may have fewer adverse effects compared to existing treatments for these conditions.
The development of novel drug delivery systems for this compound is another area of active research. Scientists are exploring nanotechnology-based approaches to enhance its solubility and targeting efficiency. For example, lipid nanoparticles and polymeric micelles have been tested as carriers for this compound in preclinical models. These advancements could significantly improve its therapeutic index and reduce systemic toxicity.
In conclusion, 2
808120-35-6 (2,3,4,5-Tetrahydro-1,5-methano-1H-3-benzazepine-7,8-diamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)